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Compound of Interest

Compound Name: Glycolonitrile

Cat. No.: B6354644

Technical Support Center: Glycolonitrile Safety
Protocols

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for handling glycolonitrile in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe experimentation.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards of working with glycolonitrile?

Al: Glycolonitrile is a combustible liquid that is highly toxic if inhaled, ingested, or absorbed
through the skin.[1][2][3] It can cause fatal cyanide poisoning, with symptoms including flushing
of the face, chest tightness, nausea, weakness, confusion, and difficulty breathing.[1] Higher
exposures can lead to convulsions, coma, and death.[1] The substance is also an irritant to the
eyes, skin, and respiratory system.[1][2] Glycolonitrile may polymerize violently when exposed
to acids or bases, creating a fire or explosion hazard.[2][3] It decomposes on heating to
produce toxic fumes, including hydrogen cyanide and nitrogen oxides.[2][3]

Q2: What are the occupational exposure limits for glycolonitrile?

A2: The National Institute for Occupational Safety and Health (NIOSH) recommends a ceiling
limit of 2 ppm (5 mg/m3) for a 15-minute exposure.[4] It is important to note that skin contact
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can lead to overexposure even if air levels are below this limit.[1]
Q3: What personal protective equipment (PPE) is required when handling glycolonitrile?

A3: A comprehensive PPE protocol is mandatory. This includes:

Gloves: Solvent-resistant gloves are required.[1]

o Eye Protection: Indirect-vent, impact, and splash-resistant goggles should be worn.[1] A face
shield should be used in conjunction with goggles when there is a high risk of splashing.[1][2]

o Protective Clothing: Wear protective work clothing to prevent skin contact.[1][2]

o Respiratory Protection: Work should be conducted in a chemical fume hood.[5] If ventilation
is inadequate and exposure may exceed 2 ppm, a MSHA/NIOSH-approved supplied-air
respirator with a full facepiece is necessary.[1]

Q4: How should | properly store glycolonitrile?

A4: Glycolonitrile should be stored in tightly closed containers in a cool, well-ventilated area,
away from heat and ignition sources.[1] It must be stored separately from incompatible
materials such as acids, bases, and oxidizing agents.[1][2] Store only if stabilized.[2][3]

Q5: What is the correct procedure for disposing of glycolonitrile waste?

A5: Glycolonitrile waste is considered hazardous.[1] It must be disposed of in accordance
with local, state, and federal regulations. Contact your institution's environmental health and
safety department for specific guidance on hazardous waste disposal.[1][5]

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact
e Skin Contact:

o Immediately remove all contaminated clothing.[1][2]

o Wash the affected skin area with large amounts of soap and water.[1]
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o Seek immediate medical attention.[2][3]

e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, removing contact
lenses if possible.[2][6]

o Seek immediate medical attention.[2][3][4]
Issue: Inhalation of Vapors
e Move the individual to fresh air immediately.[1][6]

e If breathing has stopped, begin rescue breathing (using universal precautions).[1] If there is
no pulse, start CPR.[6]

o Seek immediate medical attention.[1][2][6] Antidotes for cyanide poisoning, such as amyl
nitrite, may be administered by trained personnel.[1]

Issue: Accidental Ingestion
e Do NOT induce vomiting.[6]

« If the person is conscious, rinse their mouth with water and have them drink a slurry of
activated charcoal in water.[2][3]

o Seek immediate medical attention.[2][3][4]

Issue: Small Laboratory Spill

Evacuate all non-essential personnel from the area.[1]

Remove all sources of ignition.[1]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry
sand, or earth.[1][2]

Collect the absorbed material into a sealed container for hazardous waste disposal.[1][2]
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» Ventilate the area of the spill after cleanup is complete.[1]

Quantitative Data Summary

Property Value

Chemical Formula C2HsNO

Molecular Weight 57.05 g/mol [7]

Appearance Colorless, oily liquid[2][4][7]
Odor Odorless[4][7][8]

Boiling Point 183°C (decomposes)[2][8]
Melting Point -72°C[2][8]

Flash Point 69°C (156.2°F) - closed cup
Solubility in Water Soluble[2][4][7]

Vapor Pressure 1 mmHg at 62.78°CJ[7]
NIOSH REL (Ceiling) 2 ppm (5 mg/m3) [15-minute][4][7]
OSHA PEL None established[4][7]

Experimental Protocol: Synthesis of Glycolonitrile

The following is a cited experimental protocol for the synthesis of glycolonitrile. This
procedure should only be performed by trained personnel in a well-ventilated chemical fume
hood with appropriate safety measures in place due to the potential evolution of highly toxic
hydrogen cyanide gas.[9]

Materials:
e Potassium cyanide (130 g, 2.0 moles)
e 37% Formaldehyde solution (170 ml, 2.0 moles)

 Sulfuric acid (concentrated, 57 ml)
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Water
Ether
Anhydrous calcium sulfate or sodium sulfate

Absolute ethanol

Procedure:

In a 1-liter three-necked flask equipped with a stirrer, thermometer, and dropping funnel,
dissolve potassium cyanide in 250 ml of water. Cool the flask in an ice-salt bath.

Slowly add a solution of formaldehyde and 130 ml of water from the dropping funnel,
ensuring the temperature does not exceed 10°C. This should take approximately 40 minutes.

After allowing the mixture to stand for 10 minutes, slowly add a dilute sulfuric acid solution
(57 ml of concentrated H2SOa4 in 173 ml of water) while maintaining the low temperature.

Filter the resulting precipitate of potassium sulfate and wash it with 30 ml of ether.
Extract the filtrate with 300 ml of ether for 48 hours using a continuous ether extractor.
Dry the ether extract over anhydrous calcium sulfate for 3-4 hours and then filter.

Add 10 ml of absolute ethanol to the filtrate and remove the ether on a steam bath. The
ethanol acts as a stabilizer.[9]

Distill the residue under reduced pressure. The glycolonitrile will distill at 86-88°C/8 mm Hg.

Visualizations

Cleanu re t-Cl
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Caption: Emergency response workflow for a glycolonitrile spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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